Cas no 2346-75-0 (9H-Purine, 8-chloro-9-methyl-)

9H-Purine, 8-chloro-9-methyl- structure
9H-Purine, 8-chloro-9-methyl- structure
Product Name:9H-Purine, 8-chloro-9-methyl-
CAS No:2346-75-0
MF:C6H5ClN4
MW:168.583698987961
CID:3916826
PubChem ID:13032374
Update Time:2025-04-22

9H-Purine, 8-chloro-9-methyl- Chemical and Physical Properties

Names and Identifiers

    • 9H-Purine, 8-chloro-9-methyl-
    • 8-chloro-9-methylpurine
    • 8-chloro-9-methyl-9H-purine
    • purine, 8-chloro-9-methyl-
    • 2346-75-0
    • Inchi: 1S/C6H5ClN4/c1-11-5-4(10-6(11)7)2-8-3-9-5/h2-3H,1H3
    • InChI Key: UNLSVITUBSPJKU-UHFFFAOYSA-N
    • SMILES: N1C2C(=NC=NC=2)N(C)C=1Cl

Computed Properties

  • Exact Mass: 168.0202739Da
  • Monoisotopic Mass: 168.0202739Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 43.6Ų

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